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Introduction
Casein Kinase II (CK2) is a highly conserved, constitutively active serine/threonine protein

kinase that plays a pivotal role in a vast array of cellular processes, including cell cycle

regulation, proliferation, and apoptosis.[1] Its dysregulation has been implicated in numerous

diseases, particularly cancer, making it a significant target for therapeutic intervention. This

document provides a comprehensive technical overview of Casein Kinase II Inhibitor IV, a

potent and selective inhibitor of CK2.

Casein Kinase II Inhibitor IV, identified as 3-(3-(2-(3,4,5-Trimethoxy-phenylamino)-7H-

pyrrolo[2,3-d]pyrimidin-7-yl)phenyl)propionitrile, is a cell-permeable, ATP-competitive inhibitor.

[2] It was discovered through a high-throughput screen for small molecules that induce the

differentiation of normal human epidermal keratinocytes (NHEKs).[3][4] This guide details its

structure, chemical properties, biological activity, and the experimental protocols utilized for its

characterization.
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Casein Kinase II Inhibitor IV is a pyrrolopyrimidine derivative with a complex aromatic

structure. Its detailed chemical identifiers and properties are summarized below.

Chemical Structure
IUPAC Name: 3-(3-(2-(3,4,5-trimethoxyphenylamino)-7H-pyrrolo[2,3-d]pyrimidin-7-

yl)phenyl)propanenitrile

Molecular Formula: C₂₄H₂₃N₅O₃[5]

Molecular Weight: 429.47 g/mol [5]

Physicochemical Properties
The known physicochemical properties of Casein Kinase II Inhibitor IV are presented in the

table below, providing essential information for its handling, storage, and use in experimental

settings.

Property Value Reference

CAS Number 863598-09-8 [5]

IC50 9 nM [3][5]

Solubility
DMSO: 70 mg/mL (162.99

mM)
[4]

Appearance Light yellow to yellow solid [3]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 2 years.
[3]

SMILES

N#CCCC1=CC=CC(N2C=CC3

=CN=C(NC4=CC(OC)=C(OC)

C(OC)=C4)N=C32)=C1

[3]

InChI Key
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Biological Activity and Mechanism of Action
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Casein Kinase II Inhibitor IV is a potent, ATP-competitive inhibitor of CK2.[3][5] Its primary

reported biological effect is the induction of terminal differentiation in normal human epidermal

keratinocytes (NHEKs).[4]

Treatment of NHEKs with this inhibitor leads to a time-dependent increase in the expression of

key differentiation markers. Early markers such as keratins 1 and 10 are upregulated within 48

hours, while late-stage markers including involucrin (IVL), transglutaminase 1 (TGM1), loricrin,

and filaggrin show increased expression at later time points (36-96 hours).[3][4] This

demonstrates the inhibitor's ability to promote the maturation of epidermal progenitor cells.

The diagram below illustrates the workflow for assessing the inhibitor's effect on keratinocyte

differentiation.
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Workflow for Keratinocyte Differentiation Assay

Cell Culture and Treatment

Analysis of Differentiation

Plate Normal Human Epidermal
Keratinocytes (NHEKs)

Treat with Casein Kinase II
Inhibitor IV (e.g., 5 µM)

Incubate for various
time points (e.g., 12-96h)

Harvest cells for analysis

mRNA Expression Analysis
(qRT-PCR)

Analyze markers:
Keratin 1, Keratin 10,
IVL, TGM1, Loricrin,

Filaggrin

Protein Expression Analysis
(Western Blot)

Analyze markers:
Keratin 1, Keratin 10,
IVL, TGM1, Loricrin,

Filaggrin
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Key Signaling Pathways Modulated by CK2

Upstream Signals

Signaling Cascades

Cellular Outcomes

Growth Factors,
Cytokines

PI3K/Akt/mTOR
Pathway

NF-κB
Pathway

JAK/STAT
Pathway

Cell Survival Proliferation
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Inhibition
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In Vitro CK2 Kinase Assay Workflow

Prepare reaction mix:
CK2 enzyme, peptide substrate,

and buffer

Add CK2 Inhibitor IV
(various concentrations)

Initiate reaction with
[γ-³²P]ATP

Incubate at 30°C

Spot reaction on
P81 paper

Wash to remove
unincorporated ATP

Measure radioactivity

Calculate IC50

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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